Cas no 181943-55-5 ([1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-)

The compound [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)- is a fluorinated ester derivative with a rigid bicyclohexyl backbone, offering enhanced steric and electronic properties. The trans,trans configuration ensures structural stability, while the 3,4,5-trifluorophenyl group introduces electron-withdrawing characteristics, improving reactivity in selective synthetic applications. The ethyl substitution at the 4'-position further modulates lipophilicity, making it suitable for use in advanced organic synthesis, particularly in the development of liquid crystals or pharmaceutical intermediates. Its well-defined stereochemistry and fluorinated aromatic moiety contribute to precise molecular interactions, making it valuable for research in materials science and medicinal chemistry.

[1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)- structure

181943-55-5 structure

Product Name:[1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-

CAS No:181943-55-5

MF:C₂₁H₂₇F₃O₂

MW:368.4330971241

CID:113744

PubChem ID:53487081

Update Time:2025-10-29

[1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-
- (3,4,5-trifluorophenyl) 4-(4-ethylcyclohexyl)cyclohexane-1-carboxylate
- TRANS,TRANS-3,4,5-TRIFLUOROPHENYL 4'-ETHYLBICYCLOHEXYL-4-CARBOXYLATE
- trans,trans-4'-Ethyl-bicyclohexyl-4-carboxylic acid 3,4,5-trifluoro-phenyl ester
- TRANS,TRANS-3,4,5-TRIFLUOROPHENYL 4''-ETHYLBICYCLOHEXYL-4-CARBOXYLATE
- (trans,trans)-3,4,5-Trifluorophenyl 4'-ethyl-[1,1'-bi(cyclohexane)]-4-carboxylate
- 3,4,5-TRIFLUOROPHENYL (1R,1'S,4R,4'R)-4'-ETHYL-[1,1'-BI(CYCLOHEXANE)]-4-CARBOXYLATE
- TRANS,TRANS-3,4,5-TRIFLUOROPHENYL 4/'/'-ETHYLBICYCLOHEXYL-4-CARBOXYLATE
- SCHEMBL16258073
- NS00025986
- 181943-55-5
- (trans,trans)-3,4,5-Trifluorophenyl4'-ethyl-[1,1'-bi(cyclohexane)]-4-carboxylate
- [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-
- MFCD11053485
- AKOS025287073
- SCHEMBL14274428
- 3,4,5-Trifluorophenyl 4'-ethyl[1,1'-bi(cyclohexane)]-4-carboxylate
- DTXSID30705233
- JRVLFALUMBSZRJ-UHFFFAOYSA-N
- Inchi： 1S/C21H27F3O2/c1-2-13-3-5-14(6-4-13)15-7-9-16(10-8-15)21(25)26-17-11-18(22)20(24)19(23)12-17/h11-16H,2-10H2,1H3
- InChI Key： JRVLFALUMBSZRJ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1)OC(C1CCC(CC1)C1CCC(CC)CC1)=O)F)F

Computed Properties

Exact Mass: 368.19600
Monoisotopic Mass: 368.196
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 7.3
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Refractive Index: 1.496
PSA: 26.30000
LogP: 6.03210

[1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1247183-25g	[1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-ethyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-	181943-55-5	95%	25g	$190	2024-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-264455-100mg	trans,trans-3,4,5-Trifluorophenyl 4'-ethylbicyclohexyl-4-carboxylate,	181943-55-5		100mg	￥2332.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-264455A-1g	trans,trans-3,4,5-Trifluorophenyl 4'-ethylbicyclohexyl-4-carboxylate,	181943-55-5		1g	￥5806.00	2023-09-05
Ambeed	A275974-1g	(trans,trans)-3,4,5-Trifluorophenyl 4'-ethyl-[1,1'-bi(cyclohexane)]-4-carboxylate	181943-55-5	95%	1g	$11.0	2025-02-26
Ambeed	A275974-5g	(trans,trans)-3,4,5-Trifluorophenyl 4'-ethyl-[1,1'-bi(cyclohexane)]-4-carboxylate	181943-55-5	95%	5g	$39.0	2025-02-26
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SHENG KE LU SI SHENG WU JI SHU	sc-264455-100 mg	trans,trans-3,4,5-Trifluorophenyl 4'-ethylbicyclohexyl-4-carboxylate,	181943-55-5		100MG	￥2,332.00	2023-07-11
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